Cas no 104214-14-4 (Methyl 6-methyl-3-oxoheptanoate)

• Product Name: Methyl 6-methyl-3-oxoheptanoate
• CAS No: 104214-14-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1141751
• Update Time: 2025-06-13

Methyl 6-methyl-3-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methyl-3-oxoheptanoate
• CTK0G6496
• Heptanoic acid, 6-methyl-3-oxo-, methyl ester
• 6-Methyl-3-oxo-heptansaeure-methylester
• 6-methyl-3-oxo-heptanoic acid methyl ester
• ACMC-20m70p
• 6-methyl-3-oxoheptanoic acid methyl ester
• CTK0G6496; Heptanoic acid, 6-methyl-3-oxo-, methyl ester; 6-Methyl-3-oxo-heptansaeure-methylester; 6-methyl-3-oxo-heptanoic acid methyl ester; ACMC-20m70p; 6-methyl-3-oxoheptanoic acid methyl ester;

• Inchi： 1S/C9H16O3/c1-7(2)4-5-8(10)6-9(11)12-3/h7H,4-6H2,1-3H3
• InChI Key： OYOAQGPOQKYOMS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCC(C)C

Computed Properties

• Exact Mass: 172.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 6-methyl-3-oxoheptanoate

Comprehensive Guide to Methyl 6-methyl-3-oxoheptanoate (CAS No. 104214-14-4): Properties, Applications, and Industry Insights

Methyl 6-methyl-3-oxoheptanoate (CAS No. 104214-14-4) is a versatile organic compound widely utilized in the fragrance, flavor, and pharmaceutical industries. This ester derivative, characterized by its ketone and ester functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. With the growing demand for sustainable aroma chemicals and bio-based intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Methyl 6-methyl-3-oxoheptanoate combines a six-carbon backbone with a methyl ester and a ketone group at the third position, contributing to its reactivity and solubility in organic solvents. Its CAS No. 104214-14-4 serves as a critical identifier in regulatory documentation and safety data sheets (SDS). Recent studies highlight its role as a flavor enhancer in food technology and a precursor in the synthesis of complex molecules, aligning with the trend toward green chemistry and low-environmental-impact compounds.

In the fragrance industry, Methyl 6-methyl-3-oxoheptanoate is prized for its fruity and floral notes, often incorporated into perfumes and cosmetic formulations. Consumers increasingly seek natural-identical fragrances, driving innovation in ester-based aroma chemicals. The compound’s stability under varying pH conditions makes it suitable for personal care products, a sector experiencing rapid growth due to rising demand for clean-label ingredients.

From a synthetic perspective, this compound serves as a building block for pharmaceuticals, particularly in the development of chiral intermediates for active pharmaceutical ingredients (APIs). Researchers are exploring its potential in asymmetric catalysis, a hot topic in organic chemistry, to improve yield and reduce waste. The compound’s compatibility with enzymatic reactions further supports its use in biocatalysis, a field gaining traction for sustainable manufacturing.

Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify the purity and structure of Methyl 6-methyl-3-oxoheptanoate. Quality control protocols emphasize residual solvent analysis and isomeric purity, reflecting industry standards for high-performance chemicals. Regulatory compliance, including REACH and FDA guidelines, ensures its safe application in consumer products.

Emerging trends in circular economy and bio-refineries have spurred interest in deriving Methyl 6-methyl-3-oxoheptanoate from renewable resources. For instance, fermentation-based production using microbial pathways is being investigated to replace traditional petrochemical routes. This aligns with global initiatives to reduce carbon footprints, a topic frequently searched in sustainable chemistry forums.

In summary, Methyl 6-methyl-3-oxoheptanoate (CAS No. 104214-14-4) exemplifies the intersection of functionality and sustainability in modern chemistry. Its applications span flavor and fragrance, pharmaceutical synthesis, and green chemistry, making it a compound of enduring relevance. As industries prioritize eco-friendly alternatives, this ester’s role is expected to expand, supported by advancements in catalytic technologies and biobased production.